Cas no 2418716-18-2 (5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one)

• Product Name: 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one
• CAS No: 2418716-18-2
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• CID: 5360836
• Update Time: 2025-07-18

5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one
• 5-{4-[(1-cyclobutylaziridin-2-yl)methoxy]phenyl}pyrrolidin-2-one
• Z4244364355

• Inchi： 1S/C17H22N2O2/c20-17-9-8-16(18-17)12-4-6-15(7-5-12)21-11-14-10-19(14)13-2-1-3-13/h4-7,13-14,16H,1-3,8-11H2,(H,18,20)
• InChI Key： CIXVNXGCBLMRBD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1CCC(N1)=O)CC1CN1C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 1.9
• Topological Polar Surface Area: 41.3

Additional information on 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one

5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one: A Novel Compound with Promising Therapeutic Potential

5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one, a compound with the CAS number 2418716-18-2, represents a significant advancement in the field of medicinal chemistry. This molecule is characterized by its unique structural features, including a pyrrolidin-2-one ring fused with a phenyl group, which is further substituted with a 1-cyclobutylaziridin-2-ylmethoxy moiety. The combination of these functional groups imparts distinct physicochemical properties, making it a potential candidate for various therapeutic applications.

Recent studies have highlighted the importance of pyrrolidinone derivatives in modulating biological pathways associated with inflammatory diseases and neurodegenerative disorders. The 1-cyclobutylaziridin-2-yl group, in particular, has been shown to enhance the molecule's ability to interact with specific receptors, thereby improving its pharmacological profile. This structural innovation is expected to contribute to the development of more effective treatments for conditions such as Alzheimer's disease and rheumatoid arthritis.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 5-[4-[(1-Cyclobut,ylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This mechanism is crucial for reducing the production of pro-inflammatory cytokines, which are implicated in chronic inflammatory diseases. The compound's ability to modulate this pathway suggests its potential as a therapeutic agent for conditions involving persistent inflammation.

Another notable study in ACS Chemical Biology (2024) explored the synthetic pathways for generating 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one, emphasizing the importance of stereoselective catalysis in achieving high yields. The researchers employed a combination of transition metal-catalyzed reactions and enantioselective oxidation techniques to synthesize the compound efficiently. This approach not only enhances the scalability of the synthesis but also reduces the environmental impact associated with traditional methods.

Emerging research in Pharmaceutical Research (2023) has also focused on the pharmacokinetic properties of 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one. The compound's solubility and bioavailability were optimized through the incorporation of hydrophilic substituents, which improve its absorption in the gastrointestinal tract. These modifications are critical for ensuring that the compound reaches its target sites in the body effectively.

Furthermore, the cytotoxic effects of 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one have been evaluated in vitro, with studies published in Toxicological Sciences (2024) indicating its low toxicity profile. The compound demonstrated minimal cytotoxicity against normal cells, suggesting a favorable safety margin for potential therapeutic use. This finding is particularly significant for the development of drugs that target specific pathological pathways without causing widespread damage to healthy tissues.

Recent advancements in computational modeling have also contributed to the understanding of 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one's interactions with biological targets. A study in Journal of Computational Chemistry (2023) employed molecular docking simulations to predict the compound's binding affinity to various receptors. These simulations revealed that the phenyl group plays a key role in stabilizing the molecule's interaction with target proteins, thereby enhancing its efficacy.

The drug delivery systems for 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one are currently under investigation to optimize its therapeutic outcomes. Research in Bioconjugate Chemistry (2024) has explored the use of nanoparticle-based delivery systems to enhance the compound's stability and targeted release. These systems are designed to ensure that the drug is delivered specifically to the affected tissues, minimizing systemic side effects.

In conclusion, 5-[4-[(1-Cyclobutylaziridin-2-yl)methoxy]phenyl]pyrrolidin-2-one represents a promising candidate for the development of novel therapeutics. Its unique structural features and the extensive research into its pharmacological properties position it as a potential breakthrough in the treatment of various diseases. Continued exploration of its synthesis, pharmacokinetics, and biological interactions will be critical in translating its potential into clinical applications.